Cas no 39911-06-3 (2'-(1-Piperidinyl)acetophenone)

2'-(1-Piperidinyl)acetophenone is a versatile organic compound featuring a piperidine-substituted acetophenone structure. This compound is of interest in synthetic chemistry due to its potential as a key intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The piperidine moiety enhances its reactivity, making it useful in nucleophilic substitution and condensation reactions. Its well-defined molecular structure allows for precise modifications, facilitating the development of novel derivatives with tailored properties. The compound is typically handled under controlled conditions due to its reactivity, and its purity is critical for reproducible results in research and industrial applications. Proper storage and handling are recommended to maintain stability.

2'-(1-Piperidinyl)acetophenone structure

39911-06-3 structure

Product Name:2'-(1-Piperidinyl)acetophenone

CAS No:39911-06-3

MF:C₁₃H₁₇NO

MW:203.280183553696

MDL:MFCD09755943

CID:1093215

PubChem ID:425094

Update Time:2025-05-27

2'-(1-Piperidinyl)acetophenone Chemical and Physical Properties

Names and Identifiers

- 1-(2-(Piperidin-1-yl)phenyl)ethanone
- 1-(2-piperidin-1-ylphenyl)ethanone
- 2'-(1-Piperidinyl)acetophenone
- 2'-Piperidinoacetophenone
- 2-(1-Piperidinyl)acetophenone
- SY038384
- 1-[2-(piperidin-1-yl)phenyl]ethan-1-one
- MFCD09755943
- 1-[2-(1-Piperidinyl)phenyl]ethanone
- CS-12138
- DTXSID601292634
- CS-0316015
- A919374
- AC1198
- 1-(2-(piperidin-1-yl)phenyl)ethan-1-one
- 39911-06-3
- AKOS000100752
- 2 inverted exclamation mark -(1-Piperidinyl)acetophenone
- SB43248
- MDL： MFCD09755943
- Inchi： 1S/C13H17NO/c1-11(15)12-7-3-4-8-13(12)14-9-5-2-6-10-14/h3-4,7-8H,2,5-6,9-10H2,1H3
- InChI Key： VDRKZEDBPNTPBU-UHFFFAOYSA-N
- SMILES： O=C(C)C1C=CC=CC=1N1CCCCC1

Computed Properties

Exact Mass: 203.131014166g/mol
Monoisotopic Mass: 203.131014166g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 20.3
XLogP3: 2.6

2'-(1-Piperidinyl)acetophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM179550-5g	1-(2-(piperidin-1-yl)phenyl)ethan-1-one	39911-06-3	95%	5g	$311	2021-08-05
TRC	P992113-50mg	2'-(1-Piperidinyl)acetophenone	39911-06-3		50mg	$ 50.00	2022-06-03
TRC	P992113-100mg	2'-(1-Piperidinyl)acetophenone	39911-06-3		100mg	$ 65.00	2022-06-03
TRC	P992113-500mg	2'-(1-Piperidinyl)acetophenone	39911-06-3		500mg	$ 185.00	2022-06-03
Apollo Scientific	OR471487-1g	2'-(1-Piperidinyl)acetophenone	39911-06-3		1g	£140.00	2023-09-02
Apollo Scientific	OR471487-5g	2'-(1-Piperidinyl)acetophenone	39911-06-3		5g	£490.00	2023-09-02
abcr	AB526949-1 g	2'-(1-Piperidinyl)acetophenone; .	39911-06-3		1g	€180.00	2022-03-01
abcr	AB526949-5 g	2'-(1-Piperidinyl)acetophenone; .	39911-06-3		5g	€510.00	2022-03-01
Chemenu	CM179550-1g	1-(2-(piperidin-1-yl)phenyl)ethan-1-one	39911-06-3	95%	1g	$127	2023-01-09
Chemenu	CM179550-5g	1-(2-(piperidin-1-yl)phenyl)ethan-1-one	39911-06-3	95%	5g	$445	2023-01-09